Cas no 2228311-33-7 (1-2-(dimethylamino)-5-fluorophenyl-2,2-difluoroethan-1-ol)

• Product Name: 1-2-(dimethylamino)-5-fluorophenyl-2,2-difluoroethan-1-ol
• CAS No: 2228311-33-7
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 5965626
• PubChem ID: 165751639
• Update Time: 2025-10-28

1-2-(dimethylamino)-5-fluorophenyl-2,2-difluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(dimethylamino)-5-fluorophenyl-2,2-difluoroethan-1-ol
• 2228311-33-7
• 1-[2-(dimethylamino)-5-fluorophenyl]-2,2-difluoroethan-1-ol
• EN300-1971792

• Inchi： 1S/C10H12F3NO/c1-14(2)8-4-3-6(11)5-7(8)9(15)10(12)13/h3-5,9-10,15H,1-2H3
• InChI Key： FPYZBJOTKCTVHK-UHFFFAOYSA-N
• SMILES： FC(C(C1C=C(C=CC=1N(C)C)F)O)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 23.5Ų

Additional information on 1-2-(dimethylamino)-5-fluorophenyl-2,2-difluoroethan-1-ol

Compound CAS No. 2228311-33-7: 1-(2-(Dimethylamino)-5-fluorophenyl)-2,2-difluoroethan-1-ol

The compound with CAS number 2228311-33-7, known as 1-(2-(Dimethylamino)-5-fluorophenyl)-2,2-difluoroethan-1-ol, is a highly specialized organic compound with unique structural and functional properties. This compound has garnered significant attention in the fields of medicinal chemistry, materials science, and synthetic organic chemistry due to its potential applications in drug development and advanced materials. The dimethylamino group and the fluorophenyl moiety are key structural features that contribute to its reactivity and selectivity in various chemical reactions.

Recent studies have highlighted the importance of difluoroethan-1-ol derivatives in the design of bioactive molecules. The presence of two fluorine atoms in the ethane backbone enhances the compound's stability and lipophilicity, making it an attractive candidate for drug delivery systems. Additionally, the dimethylamino group introduces a basic character to the molecule, which can facilitate interactions with biological targets such as enzymes and receptors.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the fluorophenyl intermediate. Advanced methodologies, including Suzuki coupling and nucleophilic substitution reactions, have been employed to achieve high yields and purity. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

In terms of applications, 1-(2-(Dimethylamino)-5-fluorophenyl)-2,2-difluoroethan-1-ol has shown promise in the development of fluorescent sensors for detecting specific analytes in complex matrices. Its unique electronic properties enable it to act as a sensitive probe for ions such as metal cations and anions. Furthermore, this compound has been investigated for its potential use in polymerization reactions, where it serves as a versatile monomer for constructing advanced polymeric materials.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of this compound. Quantum mechanical calculations have revealed that the difluoroethan-1-ol moiety exhibits significant conformational flexibility, which can influence its binding affinity to biological targets. These findings have paved the way for rational drug design strategies aimed at optimizing pharmacokinetic properties such as bioavailability and metabolic stability.

The toxicity profile of 1-(2-(Dimethylamino)-5-fluorophenyl)-2,2-difluoroethan-1-ol has also been a subject of extensive research. Acute and chronic toxicity studies in experimental models have demonstrated that this compound exhibits low toxicity at therapeutic doses, making it a safer option for biomedical applications. However, further investigations are required to fully understand its long-term effects on cellular systems.

In conclusion, 1-(2-(Dimethylamino)-5-fluorophenyl)-2,2-difluoroethan-1-ol is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery and materials science. As ongoing research continues to uncover new insights into its properties and uses, this compound is poised to play a pivotal role in advancing modern science and technology.